Cas no 1435753-36-8 (Tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate)

Tert-butyl (2-(4-bromo-1H-pyrazol-1-yl)ethyl)carbamate is a brominated pyrazole derivative featuring a tert-butyl carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the 4-bromo substituent on the pyrazole ring enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and ligand design. The compound is typically handled under inert conditions to preserve its integrity.

Tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate structure

1435753-36-8 structure

Product Name:Tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate

CAS No:1435753-36-8

MF:C₁₀H₁₆BrN₃O₂

MW:290.1569

MDL:MFCD30284939

CID:4604521

PubChem ID:129627041

Update Time:2025-06-06

Tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate
- t-Butyl (2-(4-bromo-1H-pyrazol-1-yl)ethyl)carbamate
- Carbamic acid, N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]carbamate
- N11874
- tert-butyl N-[2-(4-bromopyrazol-1-yl)ethyl]carbamate
- DB-173337
- EN300-4577251
- MFCD30284939
- SCHEMBL24613337
- 1435753-36-8
- AKOS037644312
- AS-49881
- tert-butyl(2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate
- A1-05847
- Tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate
- MDL： MFCD30284939
- Inchi： 1S/C10H16BrN3O2/c1-10(2,3)16-9(15)12-4-5-14-7-8(11)6-13-14/h6-7H,4-5H2,1-3H3,(H,12,15)
- InChI Key： YSFSTCBXRVYOTH-UHFFFAOYSA-N
- SMILES： BrC1C([H])=NN(C=1[H])C([H])([H])C([H])([H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 289.04259g/mol
Monoisotopic Mass: 289.04259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.2
XLogP3: 1.6

Tert-butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate Pricemore >>

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abcr	AB511753-250 mg	t-Butyl (2-(4-bromo-1H-pyrazol-1-yl)ethyl)carbamate	1435753-36-8		250MG	€621.20	2023-04-18
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